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Compound of Interest

Compound Name: Propachlor

Cat. No.: B1678252

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of two widely used
chloroacetamide herbicides, propachlor and metolachlor. The information presented is
collated from various scientific studies and regulatory documents to assist in understanding
their relative environmental fate and ecotoxicological profiles.

Physicochemical Properties

The environmental behavior of a pesticide is significantly influenced by its inherent
physicochemical properties. Propachlor and metolachlor, both belonging to the
chloroacetamide class of herbicides, share structural similarities but exhibit differences in
properties that affect their environmental distribution and persistence.
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Property Propachlor Metolachlor Reference(s)

Chemical Formula C11H14CINO C15H22CINO2

Molar Mass 211.69 g/mol 283.79 g/mol

Water Solubility 613 mg/L (at 25°C) 530 mg/L (at 20°C) [1]
1.7 x 1073 Pa (at

Vapor Pressure 7.9 x 107> mm Hg [1]
20°C)

Octanol-Water

Partition Coefficient 201 2820 [1]

(Kow)

Soil Organic Carbon-

Water Partitioning 73 -125 cmd/g 200 mL gt [2][3]

Coefficient (Koc)

Environmental Fate and Persistence

The persistence and mobility of propachlor and metolachlor in the environment are critical
factors in determining their potential for long-term contamination and off-site transport.

Parameter Propachlor Metolachlor Reference(s)
2.5 to 289 days

Soil Half-life (Aerobic) < 3to 14 days (variable with [11[3]
conditions)

Primary Dissipation Aerobic soll ) ) ]

) ) Microbial degradation [1][3]
Route metabolism, Leaching
Mobility in Soll High Moderate to High [2][4]

Ecotoxicological Profile

The toxicity of propachlor and metolachlor to non-target organisms is a key aspect of their
environmental risk assessment. The following tables summarize the acute toxicity data for
various terrestrial and aquatic organisms.
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Terrestrial Ecotoxicity

Organism Endpoint Propachlor Metolachlor Reference(s)
' ' > 4500 mg/kg
Avian (Bobwhite ) )
Quail Acute Oral LDso Moderately toxic (practically non- [5]
uai
toxic)
Avian (Mallard ) > 2000 mg/kg
Acute Oral LDso Moderately toxic _ _ [5]
Duck) (slightly toxic)
Honeybee (Apis Acute Contact Practically non- ]
) ) Non-toxic [5]
mellifera) LDso toxic
Organism Endpoint Propachlor Metolachlor Reference(s)
) ~3 mg/L
Freshwater Fish Moderately to
) 96-hour LCso ] ) (moderately [1][5]
(Rainbow Trout) highly toxic ]
toxic)
] 15.0 mg/L
Freshwater Fish Moderately to
] ] 96-hour LCso ] ] (moderately [1][5]
(Bluegill Sunfish) highly toxic )
toxic)
Aquatic
Invertebrate 48-hour ECso - 25 mg/L [5]
(Daphnia magna)
Freshwater Moderately to
ECso -
Algae highly toxic

Experimental Protocols

The following are summaries of the standardized OECD guidelines frequently used for the
ecotoxicological and environmental fate studies cited in this guide.

OECD 307: Aerobic and Anaerobic Transformation in
Soil
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This guideline is designed to determine the rate and pathway of degradation of a chemical in
soil under both aerobic and anaerobic conditions. Radiolabeled (*4C) test substance is applied
to soil samples, which are then incubated under controlled temperature and moisture. At
various time intervals, soil samples are extracted and analyzed to identify and quantify the
parent compound and its transformation products. Evolved *COz: is trapped to measure
mineralization. This allows for the calculation of dissipation times (e.g., DTso or half-life) for the
parent substance.

OECD 203: Fish, Acute Toxicity Test

This test evaluates the acute toxicity of a substance to fish. Typically, a group of fish of a
recommended species (e.g., Rainbow Trout, Zebra fish) is exposed to a range of
concentrations of the test substance for 96 hours. Mortalities and any sublethal effects are
recorded at 24, 48, 72, and 96 hours. The data are then used to calculate the LCso (the
concentration lethal to 50% of the test fish).

OECD 202: Daphnia sp. Acute Immobilisation Test

This guideline assesses the acute toxicity of a substance to daphnids (e.g., Daphnia magna).
Young daphnids (less than 24 hours old) are exposed to a series of concentrations of the test
substance for 48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours.
The results are used to determine the ECso (the concentration that immobilizes 50% of the
daphnids).

OECD 223: Avian Acute Oral Toxicity Test

This test is designed to determine the acute oral toxicity of a substance to birds. A single dose
of the test substance is administered orally to birds (e.g., Bobwhite Quail, Mallard Duck). The
birds are then observed for a period of at least 14 days for mortality and clinical signs of
toxicity. The data are used to calculate the LDso (the dose lethal to 50% of the test birds).

OECD 213: Honeybees, Acute Oral Toxicity Test

This laboratory test assesses the acute oral toxicity of a chemical to adult worker honeybees.
Bees are fed a single dose of the test substance mixed in a sucrose solution. Mortality is
recorded at specified intervals up to 96 hours. The results are used to calculate the oral LDso.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

Mechanism of Action and Potential for Non-Target
Effects

Both propachlor and metolachlor are classified as Group 15 herbicides, which act by inhibiting
the synthesis of very-long-chain fatty acids (VLCFAS) in susceptible plants. This inhibition
disrupts cell division and growth in emerging seedlings.

Endoplasmic Reticulum

VLCFA Elongase
Complex

Acyl-CoA (C16-C18)

Normal Plant
Growth and Development

Very-Long-Chain
Fatty Acid (VLCFA)

Click to download full resolution via product page

Figure 1. Simplified pathway of VLCFA synthesis and its inhibition by chloroacetamide
herbicides.

Summary and Conclusion

Both propachlor and metolachlor are effective herbicides with a similar mode of action.
However, their environmental profiles differ in several key aspects.
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» Persistence: Metolachlor generally exhibits a longer soil half-life than propachlor, indicating
a higher potential for persistence in the environment.[3] The persistence of metolachlor is
highly variable and dependent on environmental conditions.[3]

» Mobility: Both herbicides have the potential for leaching, with propachlor showing high
mobility due to its lower Koc value.[2][4]

o Ecotoxicity: Based on the available data, propachlor appears to be more acutely toxic to
avian species than metolachlor.[5] In aquatic ecosystems, both herbicides can pose a risk to
fish, with propachlor being moderately to highly toxic.[1] Metolachlor is also moderately
toxic to fish and aquatic invertebrates.[5]

This comparative guide highlights the importance of considering the specific environmental
properties of individual pesticides, even within the same chemical class. For researchers and
professionals involved in drug development and environmental safety, this information can aid
in the evaluation of potential environmental risks and the development of safer alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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